Cas no 827629-33-4 (Acetamide, 2,2'-[1,3-phenylenebis(oxy)]bis[N-(4-methoxyphenyl)-)

• Product Name: Acetamide, 2,2'-[1,3-phenylenebis(oxy)]bis[N-(4-methoxyphenyl)-
• CAS No: 827629-33-4
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 682654
• PubChem ID: 71417144
• Update Time: 2025-04-19

Acetamide, 2,2'-[1,3-phenylenebis(oxy)]bis[N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2'-[1,3-phenylenebis(oxy)]bis[N-(4-methoxyphenyl)-
• 2-[3-[2-(4-methoxyanilino)-2-oxoethoxy]phenoxy]-N-(4-methoxyphenyl)acetamide
• 827629-33-4
• DTXSID30836490
• 2,2'-[1,3-Phenylenebis(oxy)]bis[N-(4-methoxyphenyl)acetamide]
• N,N'-Bis(p-methoxyphenyl)-2,2'-(m-phenylenedioxy)diacetamide

• Inchi： 1S/C24H24N2O6/c1-29-19-10-6-17(7-11-19)25-23(27)15-31-21-4-3-5-22(14-21)32-16-24(28)26-18-8-12-20(30-2)13-9-18/h3-14H,15-16H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key： LJNUNJHPAHECCK-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(=CC=1)OC)=O)C1C=CC=C(C=1)OCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.1Ų